Cas no 53060-57-4 ((1,3,3-triMethylcyclohexyl)MethanaMine)

• Product Name: (1,3,3-triMethylcyclohexyl)MethanaMine
• CAS No: 53060-57-4
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• MDL: MFCD20719046
• CID: 829366
• PubChem ID: 10534907
• Update Time: 2025-04-19

(1,3,3-triMethylcyclohexyl)MethanaMine Chemical and Physical Properties

Names and Identifiers

• (1,3,3-triMethylcyclohexyl)MethanaMine
• DB-234586
• 53060-57-4
• SCHEMBL484181
• 3-aminomethyl 3,5,5-trimethylcyclohexane
• EN300-330215
• MFCD20719046
• AKOS024463336

• MDL： MFCD20719046
• Inchi： 1S/C10H21N/c1-9(2)5-4-6-10(3,7-9)8-11/h4-8,11H2,1-3H3
• InChI Key： PZVANPGBOPAOIK-UHFFFAOYSA-N
• SMILES： NCC1(C)CCCC(C)(C)C1

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.825±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 181.2±8.0 ºC (760 Torr),
• Flash Point: 58.1±13.3 ºC,
• Solubility: Slightly soluble (3.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines